Cas no 303994-78-7 (3-(4-Chlorophenyl)-2-cyano-N-(hydroxyimino)methylacrylamide)
3-(4-Chlorophenyl)-2-cyano-N-(hydroxyimino)methylacrylamide Chemical and Physical Properties
Names and Identifiers
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- 3-(4-CHLOROPHENYL)-2-CYANO-N-[(HYDROXYIMINO)METHYL]ACRYLAMIDE
- 2-Propenamide, 3-(4-chlorophenyl)-2-cyano-N-[(hydroxyamino)methylene]-
- 3-(4-Chlorophenyl)-2-cyano-N-(hydroxyimino)methylacrylamide
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3-(4-Chlorophenyl)-2-cyano-N-(hydroxyimino)methylacrylamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C012716-0.5mg |
3-(4-Chlorophenyl)-2-cyano-N-[(hydroxyimino)methyl]acrylamide |
303994-78-7 | 0.5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C012716-1mg |
3-(4-Chlorophenyl)-2-cyano-N-[(hydroxyimino)methyl]acrylamide |
303994-78-7 | 1mg |
$ 80.00 | 2022-06-06 | ||
| TRC | C012716-2.5mg |
3-(4-Chlorophenyl)-2-cyano-N-[(hydroxyimino)methyl]acrylamide |
303994-78-7 | 2.5mg |
$ 155.00 | 2022-06-06 | ||
| A2B Chem LLC | AI70557-1mg |
(2E)-3-(4-chlorophenyl)-2-cyano-N-[(1E)-(hydroxyimino)methyl]prop-2-enamide |
303994-78-7 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI70557-5mg |
(2E)-3-(4-chlorophenyl)-2-cyano-N-[(1E)-(hydroxyimino)methyl]prop-2-enamide |
303994-78-7 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI70557-10mg |
(2E)-3-(4-chlorophenyl)-2-cyano-N-[(1E)-(hydroxyimino)methyl]prop-2-enamide |
303994-78-7 | >90% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AI70557-500mg |
(2E)-3-(4-chlorophenyl)-2-cyano-N-[(1E)-(hydroxyimino)methyl]prop-2-enamide |
303994-78-7 | >90% | 500mg |
$720.00 | 2024-04-20 | |
| A2B Chem LLC | AI70557-1g |
(2E)-3-(4-chlorophenyl)-2-cyano-N-[(1E)-(hydroxyimino)methyl]prop-2-enamide |
303994-78-7 | >90% | 1g |
$1295.00 | 2024-04-20 |
3-(4-Chlorophenyl)-2-cyano-N-(hydroxyimino)methylacrylamide Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 3-(4-Chlorophenyl)-2-cyano-N-(hydroxyimino)methylacrylamide
Comprehensive Overview of 3-(4-Chlorophenyl)-2-cyano-N-(hydroxyimino)methylacrylamide (CAS No. 303994-78-7)
3-(4-Chlorophenyl)-2-cyano-N-(hydroxyimino)methylacrylamide (CAS No. 303994-78-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, often referred to in scientific literature by its systematic name, features a chlorophenyl group, a cyano functionality, and an N-hydroxyimino moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound for its role in developing novel materials and bioactive molecules.
The molecular formula of 3-(4-Chlorophenyl)-2-cyano-N-(hydroxyimino)methylacrylamide is C11H8ClN3O2, with a molecular weight of approximately 249.65 g/mol. Its structure combines an acrylamide backbone with a 4-chlorophenyl substituent, which enhances its reactivity and stability under various conditions. The presence of the cyano group and the hydroxyimino functionality further contributes to its unique chemical properties, making it a valuable building block in organic synthesis.
One of the key reasons for the growing interest in 3-(4-Chlorophenyl)-2-cyano-N-(hydroxyimino)methylacrylamide is its potential applications in pharmaceutical research. The compound's structural features align with current trends in drug discovery, particularly in the development of small-molecule inhibitors and modulators of biological pathways. Researchers are exploring its use in designing compounds that target specific enzymes or receptors, leveraging its chlorophenyl and cyano groups for enhanced binding affinity.
In addition to pharmaceutical applications, 3-(4-Chlorophenyl)-2-cyano-N-(hydroxyimino)methylacrylamide has shown promise in materials science. Its ability to participate in polymerization reactions and form stable adducts makes it a candidate for creating advanced polymers and coatings. The compound's acrylamide moiety is particularly valuable in this context, as it can undergo radical-initiated polymerization to yield high-performance materials with tailored properties.
The synthesis of 3-(4-Chlorophenyl)-2-cyano-N-(hydroxyimino)methylacrylamide typically involves multi-step organic reactions, starting from readily available precursors such as 4-chlorobenzaldehyde and cyanoacetamide. Optimizing the yield and purity of this compound is a topic of ongoing research, with recent studies focusing on green chemistry approaches to reduce waste and improve efficiency. These advancements align with the broader industry shift toward sustainable and environmentally friendly synthetic methods.
From a commercial perspective, the demand for 3-(4-Chlorophenyl)-2-cyano-N-(hydroxyimino)methylacrylamide is expected to rise as its applications become more widely recognized. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic institutions, pharmaceutical companies, and material science laboratories. Its CAS No. 303994-78-7 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.
For researchers working with 3-(4-Chlorophenyl)-2-cyano-N-(hydroxyimino)methylacrylamide, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry environment, protected from light and moisture, to prevent degradation. Safety data sheets (SDS) provide detailed guidelines for handling, emphasizing the importance of personal protective equipment (PPE) and proper ventilation in laboratory settings.
In summary, 3-(4-Chlorophenyl)-2-cyano-N-(hydroxyimino)methylacrylamide (CAS No. 303994-78-7) is a compound of significant scientific and industrial interest. Its unique structure, combining a chlorophenyl group, a cyano functionality, and an N-hydroxyimino moiety, makes it a versatile intermediate for pharmaceutical and materials science applications. As research continues to uncover its potential, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.
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